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Compound of Interest

Compound Name: Acid Blue 182

Cat. No.: B13450863

An In-depth Technical Guide to Acid Blue 182

For Researchers, Scientists, and Drug Development Professionals

Acid Blue 182, also known by its Colour Index number C.I. 74200, is a synthetic
anthraquinone dye. Valued for its vibrant blue hue and good fastness properties, it sees
primary application in the textile, leather, and paper industries. For the research community, its
utility extends to analytical chemistry as a pH indicator and as a model compound in
environmental studies. This guide provides a comprehensive overview of its chemical structure,
properties, and relevant experimental methodologies.

Chemical Structure and Identification

Acid Blue 182 is a sulfonated anthraguinone derivative. The presence of sulfonic acid groups
enhances its solubility in water, classifying it as an acid dye. These anionic groups allow it to
form ionic bonds with cationic sites in substrates like protein and polyamide fibers.

Table 1: Chemical Identifiers for Acid Blue 182
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Identifier Value Reference
disodium;4-[4-
acetyl(methyl)amino]-2-
IUPAC Name lacetyl( _)_/) ] ) [11[2][3]
sulfonatoanilino]-1-amino-9,10-
dioxoanthracene-2-sulfonate
1BI4151617181e10][1 1
CAS Number 12219.26.0 [LIBIAI5IeN 7 I8]eI10][1 1]
[12][13]
Chemical Class Anthraquinone Dye [71[14][15]
Molecular Formula C23H17N3Naz209S:2 [1112]
C.l. Acid Blue 182, Alizarine
Synonyms [111418112]

Fast Blue ERL, Blue HRL

Physicochemical and Tinctorial Properties

The dye is a blue powder that is readily soluble in water but insoluble in most organic solvents.

[6][14][15] Its properties make it particularly suitable for dyeing natural protein fibers and

synthetic polyamides.

Table 2: Quantitative Properties of Acid Blue 182

Property Value Reference
Molecular Weight 589.5 g/mol [1][2]
Appearance Blue Powder [41[14][15]
Hue Bright Blue [71[14][15]
Solubility Soluble in water [6][14][15]
Light Fastness (ISO 105-B02) 5-6 (Good to Very Good) [14][15]
Washing Fastness (IS0 105- 4-5 (Very Good to Excellent) [14][15]

C06)

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://www.merck.com/docs/product/safety-data-sheets/ah-sds/3638448.pdf
https://www.alfa-chemistry.com/product/acid-blue-cas-12219-26-0-50185.html
https://www.echemi.com/products/pd180521109304-acid-blue-182.html
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/3638448.pdf
https://www.echemi.com/products/pd180521109304-acid-blue-182.html
https://cymitquimica.com/cas/12219-26-0/
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/17125865
https://www.cncolorchem.com/upLoad/file/20170315/14895485687379042.pdf
https://www.lookchem.com/casno12219-26-0.html
https://spectracolors.com/wp-content/uploads/2017/04/5.AC_.008000-SDS.pdf
http://www.colorantsgroup.com/pdf/tds-acid-blue-182.pdf
http://www.worlddyevariety.com/acid-dyes/acid-blue-182.html
https://www.biosynth.com/p/FA57775/12219-26-0-acid-blue-182
https://www.pharmaguideline.com/2010/09/preparation-of-indicator-solutions.html
https://www.alfa-chemistry.com/resources/acid-and-base-ph-indicator-reference-guide.html
https://www.lookchem.com/casno12219-26-0.html
https://pubchem.ncbi.nlm.nih.gov/compound/C.I.-Acid-Blue-182
https://m.chemicalbook.com/ProductChemicalPropertiesCB4874807_EN.htm
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/3638448.pdf
https://www.alfa-chemistry.com/product/acid-blue-cas-12219-26-0-50185.html
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/3638448.pdf
https://cymitquimica.com/cas/12219-26-0/
https://spectracolors.com/wp-content/uploads/2017/04/5.AC_.008000-SDS.pdf
https://www.pharmaguideline.com/2010/09/preparation-of-indicator-solutions.html
https://www.cncolorchem.com/upLoad/file/20170315/14895485687379042.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/C.I.-Acid-Blue-182
https://m.chemicalbook.com/ProductChemicalPropertiesCB4874807_EN.htm
https://www.benchchem.com/product/b13450863?utm_src=pdf-body
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/3638448.pdf
https://www.alfa-chemistry.com/product/acid-blue-cas-12219-26-0-50185.html
https://cymitquimica.com/cas/12219-26-0/
https://pubchem.ncbi.nlm.nih.gov/compound/C.I.-Acid-Blue-182
https://m.chemicalbook.com/ProductChemicalPropertiesCB4874807_EN.htm
https://www.lookchem.com/casno12219-26-0.html
https://pubchem.ncbi.nlm.nih.gov/compound/C.I.-Acid-Blue-182
https://m.chemicalbook.com/ProductChemicalPropertiesCB4874807_EN.htm
https://www.cncolorchem.com/upLoad/file/20170315/14895485687379042.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/C.I.-Acid-Blue-182
https://m.chemicalbook.com/ProductChemicalPropertiesCB4874807_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/C.I.-Acid-Blue-182
https://m.chemicalbook.com/ProductChemicalPropertiesCB4874807_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/C.I.-Acid-Blue-182
https://m.chemicalbook.com/ProductChemicalPropertiesCB4874807_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13450863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Applications in Research and Development

Beyond its industrial use in dyeing, Acid Blue 182 serves specific roles in scientific research:

e pH Indicator: The dye exhibits a distinct color change from blue to red as the pH of a solution
decreases.[1] This property allows for its use in qualitative pH assessments in analytical
chemistry.

o Environmental Monitoring: As a stable azo dye, it is used as a model compound to study the
fate, transport, and degradation of textile effluents in soil and water systems.[1]

Experimental Protocols

Detailed methodologies for key applications are provided below. These protocols are
representative and may require optimization for specific experimental conditions.

Protocol 1: General Procedure for pH Determination

This protocol outlines the use of Acid Blue 182 as a qualitative pH indicator.
Methodology:
e Preparation of Indicator Solution:

o Prepare a 0.1% (w/v) stock solution of Acid Blue 182 by dissolving 100 mg of the dye
powder in 100 mL of deionized water.

o Stir the solution until the dye is fully dissolved. Gentle heating may be applied if necessary.
o Store the solution in a labeled, sealed container, protected from light.
e pH Testing:

o Dispense 1-2 mL of the sample solution (analyte) into a clean test tube or a well of a
microplate.

o Add 1-2 drops of the 0.1% Acid Blue 182 indicator solution to the analyte.

o Gently agitate the mixture to ensure homogeneity.
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o Observe the color change. A blue color indicates neutral to alkaline conditions, while a

transition to red indicates acidic conditions.

o Compare the result with standard buffer solutions for a more precise pH estimation.
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Caption: Workflow for preparing and using Acid Blue 182 as a pH indicator.

Protocol 2: Representative Method for Dyeing Nylon
Fabric

This protocol is based on established principles for applying acid dyes to polyamide fibers. A
study on the kinetics of dyeing nylon with Acid Blue 182 specified optimal conditions of pH 2.1
and 80°C.[1][3]

Methodology:
» Material Preparation:
o Cut a sample of undyed nylon fabric to a known weight (e.g., 5 grams).

o Wash the fabric with a 0.5 g/L non-ionic detergent solution at 40-50°C for 15 minutes to
remove any sizing or impurities. Rinse thoroughly with deionized water.

e Dye Bath Preparation:

o Calculate the required amount of Acid Blue 182 for a 1% "on weight of fiber" (owf) dyeing.
For a 5g fabric sample, this is 0.05g (50 mg) of dye.

o Prepare a dye bath with a liquor ratio of 40:1 (40 mL of water for every 1g of fabric). For a
5g sample, the total volume is 200 mL.

o Dissolve the calculated dye amount in the required volume of deionized water.

o Add a wetting agent (e.g., 0.5 g/L) and a leveling agent (e.g., 1 g/L) to the dye bath to
ensure even color distribution.

o Adjust the pH of the dye bath to 2.1 using a dilute solution of formic acid or sulfuric acid.
» Dyeing Process:

o Immerse the prepared nylon fabric into the dye bath at room temperature (~25°C).

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b13450863?utm_src=pdf-body-img
https://www.benchchem.com/product/b13450863?utm_src=pdf-body
https://www.benchchem.com/product/b13450863?utm_src=pdf-body
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/3638448.pdf
https://www.echemi.com/products/pd180521109304-acid-blue-182.html
https://www.benchchem.com/product/b13450863?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13450863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Increase the temperature of the dye bath to 80°C at a rate of 2°C per minute.

o Hold the temperature at 80°C for 60 minutes, ensuring the fabric is gently agitated
throughout the process.

o After 60 minutes, allow the dye bath to cool down to 50°C.
e Rinsing and Drying:

o Remove the fabric from the dye bath and rinse with cold water until the rinse water runs
clear.

o Perform a final rinse with a neutralizing agent (e.g., 1 g/L sodium carbonate) to remove
residual acid, followed by another cold water rinse.

o Squeeze excess water from the fabric and allow it to air dry at room temperature.
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Caption: Representative workflow for dyeing nylon fabric with Acid Blue 182.
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Safety and Handling

Acid Blue 182 is an industrial chemical and should be handled with appropriate care.

o Personal Protective Equipment (PPE): Wear safety goggles with side-shields, chemical-
resistant gloves, and a lab coat. If handling large quantities of powder, use respiratory
protection to avoid dust inhalation.[16]

e Hazards: The substance may cause skin and eye irritation upon contact.[1] Ingestion and
inhalation should be avoided. The toxicological and ecological data for this compound are
largely incomplete.[16]

» Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container, away from
heat and sources of ignition.[2]

» Disposal: Dispose of the chemical in accordance with local, state, and federal regulations.
Avoid release into the environment.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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